{[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]amino}(phenyl)acetic acid

• IUPAC Name: 2-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbonyl)amino]-2-phenylacetic acid
• InChI: InChI=1S/C20H21N3O4/c24-17-8-4-7-16-15-9-13(11-23(16)17)10-22(12-15)20(27)21-18(19(25)26)14-5-2-1-3-6-14/h1-8,13,15,18H,9-12H2,(H,21,27)(H,25,26)
• InChI Key: NYSPQRRENZKGJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)NC(C4=CC=CC=C4)C(=O)O
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

The compound “{[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]amino}(phenyl)acetic acid” is a complex organic molecule. It has a molecular weight of 347.41. The IUPAC name for this compound is "( (1S,5S)-8-oxo-1,3,4,5,6,8-hexahydro-2H-1,5-methanopyrido [1,2-a] [1,5]diazocine-3-carbonyl)-D-leucine".

Molecular Structure Analysis

The molecular and crystal structure of similar compounds have been determined. For a detailed structural analysis, it’s recommended to use techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 347.41. Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Scientific Research Applications

Synthesis and Biological Activity

• Diverse Synthetic Routes and Derivatives : Research into similar heterocyclic compounds includes the synthesis of diazocine derivatives via the Mannich reaction, showcasing the chemical versatility and potential for generating a wide range of bioactive molecules (Dotsenko et al., 2021).
• Antiproliferative Properties : Certain derivatives have been investigated for their antiproliferative activity against human cancer cell lines, indicating the potential for cancer research applications (Liszkiewicz, 2002).
• Antibacterial Activity : Analogues of benzoxazine, which may share structural similarities with the compound of interest, have been synthesized and evaluated for their antibacterial activity, demonstrating potential applications in combating bacterial infections (Kadian et al., 2012).

Neuropharmacological Potential

• Influence on Learning and Memory : Novel derivatives of cytisine, related to the compound , have shown effects on learning and memory in animal models, suggesting applications in neuropharmacology and the development of treatments for cognitive disorders (Tsypysheva et al., 2019).

Heterocyclic Chemistry and Synthetic Methodologies

• Construction of Polyheterocyclic Systems : Multicomponent reactions involving proline, alkyl propiolate, and isatin have led to the construction of unique eight- or nine-membered polyheterocyclic systems, illustrating the compound's relevance to advanced synthetic organic chemistry (Cao et al., 2019).